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Compound of Interest

Compound Name: 3-Ethyl-2,4-dimethylheptane

Cat. No.: B14569249

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethyl-2,4-dimethylheptane is a branched alkane hydrocarbon with the chemical formula
C11Hz24. As a member of the alkane family, it is a saturated hydrocarbon, meaning it contains
only single bonds between its carbon atoms. This technical guide provides a comprehensive
overview of its chemical and physical properties, general synthetic and analytical approaches,
and safety information. Given its nature as a simple hydrocarbon, it is primarily of interest in
fundamental chemical research, as a component in fuel mixtures, or as a non-polar solvent.

Chemical and Physical Properties

The physicochemical properties of 3-Ethyl-2,4-dimethylheptane are summarized in the table
below. These properties are crucial for its handling, application, and for predicting its behavior
in various chemical and physical processes.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b14569249?utm_src=pdf-interest
https://www.benchchem.com/product/b14569249?utm_src=pdf-body
https://www.benchchem.com/product/b14569249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14569249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 61868-24-4 [1][2]
Molecular Formula Ci11H24 [2][3]
Molecular Weight 156.31 g/mol [2]
IUPAC Name 3-ethyl-2,4-dimethylheptane [2]
Boiling Point 179°C [4]
Density 0.7594 g/cm3 [4]
Refractive Index 1.4246 [4]
Melting Point -57.06°C (estimate) [4]

General Synthetic and Analytical Approaches

While specific experimental protocols for the synthesis of 3-Ethyl-2,4-dimethylheptane are not
readily available in the literature, its structure lends itself to common organic synthesis
techniques used for creating branched alkanes.

Synthetic Strategies

Synthesis of a branched alkane like 3-Ethyl-2,4-dimethylheptane would typically involve the
formation of the carbon skeleton through carbon-carbon bond-forming reactions, followed by
reduction to the fully saturated alkane. Potential synthetic routes could include:

» Grignard Reaction: A Grignard reagent could be reacted with an appropriate ketone or
aldehyde to assemble the carbon backbone, followed by dehydration and hydrogenation.

o Wittig Reaction: An olefination reaction, such as the Wittig reaction, could be employed to
create a specific alkene precursor, which would then be hydrogenated to yield the final
alkane.[5][6]

» Alkylation: Friedel-Crafts alkylation or similar reactions could be used to add alkyl groups to
a smaller hydrocarbon chain.
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The following diagram illustrates a generalized workflow for the synthesis and purification of a

branched alkane.

General Synthetic Workflow for Branched Alkanes
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Caption: A generalized workflow for the synthesis and purification of branched alkanes.

Analytical Characterization

To confirm the identity and purity of synthesized 3-Ethyl-2,4-dimethylheptane, a combination
of analytical techniques would be employed.

Analytical Technique Purpose

Gas Chromatography-Mass Spectrometry (GC- To determine the purity of the compound and

MS) confirm its molecular weight.

] To elucidate the chemical structure by
Nuclear Magnetic Resonance (NMR) ) o o
identifying the connectivity of protons and
Spectroscopy (*H and 13C)
carbons.

To confirm the presence of C-H bonds and the
Infrared (IR) Spectroscopy absence of functional groups (e.g., C=C, C=0,
O-H).

The logical workflow for the analytical characterization is depicted in the diagram below.
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Analytical Characterization Workflow
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Caption: A logical workflow for the analytical characterization of a chemical compound.

Safety and Handling

As with other flammable liquid hydrocarbons, 3-Ethyl-2,4-dimethylheptane should be handled
with appropriate safety precautions. While a specific safety data sheet (SDS) for this compound
is not widely available, the hazards are expected to be similar to other flammable alkanes.

General Safety Precautions:
o Keep away from heat, sparks, open flames, and hot surfaces.[7]

e Use in a well-ventilated area or under a fume hood.
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o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

» Avoid breathing vapors or mist.
« Store in a tightly closed container in a cool, dry, and well-ventilated place.
First Aid Measures:

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

o Skin Contact: Wash off with soap and plenty of water. Consult a physician.

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

Biological Activity and Applications

There is currently no significant information in the scientific literature regarding specific
biological activities or signaling pathways associated with 3-Ethyl-2,4-dimethylheptane. As a
simple, non-functionalized alkane, it is not expected to have high biological activity. Its primary
applications are likely to be in areas such as:

» Fuel Additives: Branched alkanes can improve the octane rating of gasoline.

» Solvents: Due to its non-polar nature, it can be used as a solvent for other non-polar
substances.

o Chemical Intermediate: It can serve as a starting material or intermediate in the synthesis of
other chemical compounds.

Conclusion
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3-Ethyl-2,4-dimethylheptane is a branched alkane with well-defined chemical and physical
properties. While specific experimental protocols and biological data are scarce, its synthesis,
analysis, and handling can be approached using standard methods for similar aliphatic
hydrocarbons. This guide provides a foundational understanding of this compound for
researchers and professionals in the chemical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14569249?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14569249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

